Cas no 1805438-37-2 (2,3-Bis(trifluoromethyl)-6-iodoaniline)

• Product Name: 2,3-Bis(trifluoromethyl)-6-iodoaniline
• CAS No: 1805438-37-2
• MF: C₈H₄F₆IN
• MW: 355.018955230713
• CID: 4794019
• Update Time: 2023-08-17

2,3-Bis(trifluoromethyl)-6-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-iodoaniline

• Inchi： 1S/C8H4F6IN/c9-7(10,11)3-1-2-4(15)6(16)5(3)8(12,13)14/h1-2H,16H2
• InChI Key： BDESLYUZLDKNHM-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 3.7
• Topological Polar Surface Area: 26